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Compound of Interest

Compound Name: Floramanoside C

CAS No.: 1403981-95-2

Cat. No.: B15575362

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Floramanoside C, a flavonol glycoside isolated from the flowers of Abelmoschus manihot. The

information presented herein is essential for the identification, characterization, and further

investigation of this natural product for potential therapeutic applications. All data is sourced

from the primary literature reporting its isolation and structure elucidation.

Spectroscopic Data
The following tables summarize the key spectroscopic data for Floramanoside C, including

Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Ultraviolet (UV)

spectroscopy.

NMR Spectroscopic Data
The ¹H and ¹³C NMR data were recorded in DMSO-d₆. Chemical shifts (δ) are reported in parts

per million (ppm) and coupling constants (J) are in Hertz (Hz).
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Table 1: ¹H and ¹³C NMR Spectroscopic Data for Floramanoside C (in DMSO-d₆)
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Position δ_C (ppm) δ_H (ppm, mult., J in Hz)

Aglycone

2 156.9

3 133.5

4 176.0

5 161.0

6 98.4 6.20 (1H, d, J=2.0)

7 164.2

8 93.6 6.48 (1H, d, J=2.0)

9 156.4

10 103.8

1' 121.0

2' 108.8 7.33 (2H, s)

3' 145.5

4' 138.2

5' 145.5

6' 108.8 7.33 (2H, s)

Glucuronic Acid

1'' 101.1 5.47 (1H, d, J=7.5)

2'' 73.8 3.45 (1H, dd, J=9.0, 7.5)

3'' 76.0 3.48 (1H, t, J=9.0)

4'' 71.5 3.38 (1H, t, J=9.0)

5'' 75.6 4.15 (1H, d, J=9.5)

6'' 170.1
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Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was used to determine

the molecular formula of Floramanoside C.

Table 2: Mass Spectrometry Data for Floramanoside C

Technique
Ionization
Mode

Observed m/z Calculated m/z
Molecular
Formula

HRESIMS Negative 509.0570 [M-H]⁻ 509.0573 C₂₁H₁₇O₁₅

UV-Visible Spectroscopic Data
The UV spectrum of Floramanoside C was recorded in methanol.

Table 3: UV-Visible Spectroscopic Data for Floramanoside C

Solvent λ_max (nm)

Methanol 260, 350

Experimental Protocols
The following protocols are based on the methodologies described in the literature for the

isolation and characterization of Floramanoside C.

Isolation of Floramanoside C
The dried flowers of Abelmoschus manihot were extracted with 80% aqueous acetone. The

extract was then partitioned successively with ethyl acetate and n-butanol. The n-butanol

fraction was subjected to column chromatography on Diaion HP-20, Sephadex LH-20, and

reversed-phase C18 silica gel, followed by preparative High-Performance Liquid

Chromatography (HPLC) to yield pure Floramanoside C.

Spectroscopic Analysis
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NMR Spectroscopy: ¹H and ¹³C NMR spectra, as well as 2D NMR experiments (COSY,

HSQC, and HMBC), were acquired on a Bruker AV-500 spectrometer. The sample was

dissolved in DMSO-d₆, and chemical shifts were referenced to the solvent signals.

Mass Spectrometry: HRESIMS data was obtained on an Agilent 6210 TOF mass

spectrometer using electrospray ionization in the negative ion mode.

UV-Visible Spectroscopy: The UV spectrum was recorded on a Shimadzu UV-2401PC

spectrophotometer using methanol as the solvent.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a

natural product like Floramanoside C.
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Caption: Workflow for the isolation and spectroscopic characterization of Floramanoside C.
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To cite this document: BenchChem. [In-Depth Spectroscopic Analysis of Floramanoside C: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575362/docs#in-depth-spectroscopic-analysis-of-
floramanoside-c-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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